3-[Benzyl(tert-butoxycarbonyl)amino]propanoic acid

• IUPAC Name: 3-[benzyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]propanoic acid
• InChI: InChI=1S/C15H21NO4/c1-15(2,3)20-14(19)16(10-9-13(17)18)11-12-7-5-4-6-8-12/h4-8H,9-11H2,1-3H3,(H,17,18)
• InChI Key: BYHPOBHBBHWAIW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(CCC(=O)O)CC1=CC=CC=C1
• Molecular Formula: C15H21NO4
• DSSTOX Substance ID: DTXSID30375435
• Molecular Weight: 279.33 g/mol
• CAS RN: 289889-03-8

Description

3-[Benzyl(tert-butoxycarbonyl)amino]propanoic acid, commonly referred to as BtBAP, is an organo-metallic compound with a variety of uses in synthetic organic chemistry. It is a versatile reagent for the synthesis of various organic compounds and has been used in a range of scientific and industrial applications. BtBAP is a colorless, water-soluble, low-toxicity compound that is relatively easy to prepare and store.

Scientific Research Applications

Synthesis and Antimicrobial Activity

3-[Benzyl(tert-butoxycarbonyl)amino]propanoic acid is used in the synthesis of various compounds. Pund et al. (2020) demonstrated its use in creating 2,5-disubstituted-1,3,4-thiadiazole derivatives, which exhibited significant antimicrobial activities against various microorganisms (Pund et al., 2020).

Enantioselective Synthesis

Koseki et al. (2011) utilized this compound for the efficient synthesis of benzyl 2-(S)-[(tert-butoxycarbonyl)amino]-ω-iodoalkanoates from natural or protected L-amino acids, highlighting its role in stereoselective synthesis (Koseki et al., 2011).

Crystal Structure Studies

Jankowska et al. (2002) studied the crystal structure of a related compound, O-Benzyl-N-tert-butoxycarbonyl-N-methyl-L-tyrosine, to examine the role of N-methylation in peptide conformation, illustrating the compound's utility in structural biology (Jankowska et al., 2002).

Catalysis in Chemical Synthesis

Heydari et al. (2007) reported the use of this compound in N-tert-butoxycarbonylation of amines using H3PW12O40 as a heterogeneous and recyclable catalyst, demonstrating its role in enhancing chemical reactions (Heydari et al., 2007).

Enantioselective Synthesis of Amino Acid Derivatives

Arvanitis et al. (1998) employed this compound in the enantioselective synthesis of 2-substituted 3-aminopropanoic acid derivatives, which are β-analogues of aromatic amino acids (Arvanitis et al., 1998).

Preparation of Neuroexcitant Analogues

Pajouhesh et al. (2000) described the synthesis of both enantiomers of 2-amino-3-(3-hydroxy-5-tert-butylisoxazol-4-yl) propanoic acid, an analogue of a neuroexcitant, using a glycine derivative of this compound (Pajouhesh et al., 2000).

Large-Scale Synthesis of Pyrrolidine Derivatives

Yoshida et al. (1996) used this compound in a large-scale synthesis of (3S,4S)-3-(tert-Butoxycarbonyl)amino-4-methylpyrrolidine from L-aspartic acid, showing its scalability in producing complex molecules (Yoshida et al., 1996).

Asymmetric Hydrogenation in Pharmaceutical Synthesis

Kubryk and Hansen (2006) synthesized (3R)-3-[N-(tert-Butoxycarbonyl)amino]-4-(2,4,5-trifluorophenyl)butanoic acid through asymmetric hydrogenation, indicating its potential in pharmaceutical chemistry (Kubryk & Hansen, 2006).

Safety and Hazards

This compound is classified as Acute Tox. 4 Oral, indicating that it is harmful if swallowed. It is also classified as a combustible substance.

Mechanism of Action

Target of Action

Similar compounds have been used in the synthesis of peptidic v1a receptor agonists , suggesting potential interaction with peptide receptors.

Mode of Action

Benzylic compounds are known to undergo reactions such as free radical bromination and nucleophilic substitution . The tert-butoxycarbonyl (Boc) group is a common protecting group in organic synthesis, particularly in the synthesis of peptides .

Biochemical Pathways

It’s worth noting that similar compounds have been used in the synthesis of inhibitors for hcv protease and glucosamine synthase , suggesting potential involvement in viral replication and amino sugar biosynthesis pathways.

Result of Action

Given its potential use in peptide synthesis , it may influence protein function and cellular signaling pathways.

Action Environment

The action, efficacy, and stability of 3-[Benzyl(tert-butoxycarbonyl)amino]propanoic acid can be influenced by various environmental factors. These may include pH, temperature, presence of other chemicals, and specific conditions within the biological system . .